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Heptanophenone: A Technical Guide to Safe
Handling
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the material safety data for heptanophenone,

focusing on safe handling protocols, emergency procedures, and personal protection. The

information is compiled from various safety data sheets to ensure a comprehensive

understanding for professionals in laboratory and drug development settings.

Core Safety and Hazard Information
Heptanophenone is a chemical compound that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation.[1][2][3] Understanding its physical and chemical

properties is crucial for safe storage and use.

Quantitative Data Summary
The following table summarizes the key quantitative data for heptanophenone, compiled from

multiple safety data sheets.
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Property Value Source

Molecular Formula C₁₃H₁₈O [1]

Molecular Weight 190.28 g/mol [1]

Physical State Liquid [1][2]

Appearance
Colorless to light yellow, clear

liquid
[2][4]

Boiling Point 155°C at 15 mmHg; 283°C [1][2]

Melting/Freezing Point 16°C to 17°C [1][2]

Flash Point 110°C to 113°C (closed cup) [1]

Density 0.946 g/mL at 25°C

Refractive Index 1.505 - 1.508 at 20°C [1]

Purity >98% (GC) [2]

Note: Exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV are not available in

the reviewed documents.[1]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict experimental protocols is paramount when working with heptanophenone
to minimize exposure and ensure a safe laboratory environment.

Handling and Storage
Ventilation: Use heptanophenone only in well-ventilated areas, preferably within a chemical

fume hood to avoid inhalation of vapors.[1][2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][2] Wash hands thoroughly

after handling.[1][2] Do not eat, drink, or smoke in areas where heptanophenone is handled

or stored.
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Ignition Sources: Keep away from open flames, sparks, and other sources of ignition.[1]

Container Management: Keep containers tightly closed when not in use.[1][2] Store in a cool,

dry, and dark place away from incompatible materials such as oxidizing agents.[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration or oxygen and seek immediate medical attention.[1]

Skin Contact: In case of skin contact, immediately flush the affected area with plenty of soap

and water for at least 15 minutes while removing contaminated clothing and shoes.[1] Seek

medical advice if irritation occurs.[2]

Eye Contact: If heptanophenone enters the eyes, immediately flush with plenty of water for

at least 15 minutes, including under the eyelids.[1][2] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[1][2]

Ingestion: If swallowed, do NOT induce vomiting.[1] Rinse the mouth with water and seek

immediate medical attention.[1][4][5] Never give anything by mouth to an unconscious

person.[1]

Visualizing Safety Protocols
The following diagrams illustrate the recommended workflows for handling spills and for

personal protection.
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Caption: Workflow for handling a heptanophenone spill.
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Caption: Personal protective equipment (PPE) protocol.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Personal Precautions: Evacuate unnecessary personnel.[1] Ensure adequate ventilation and

remove all sources of ignition.[1] Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a vapor respirator if necessary.[1][3]

Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways.[1]

Containment and Cleaning: Absorb the spill with an inert material such as sand, silica gel, or

universal binder.[4][5] Collect the absorbed material and place it into a suitable, closed

container for disposal.[1][3]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling heptanophenone:

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[2][3]

[4] A face shield may be necessary for larger quantities or when there is a risk of splashing.

[2]
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Skin Protection: Wear chemical-resistant gloves and protective clothing, such as a lab coat

or long-sleeved shirt, to prevent skin contact.[1][2][3]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection

may not be required.[4] However, if ventilation is insufficient or there is a risk of inhaling

vapors, a NIOSH-approved vapor respirator should be used.[2][3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam to extinguish fires.[1][4][5]

Specific Hazards: Thermal decomposition can produce irritating and toxic gases, including

carbon oxides.[1][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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